Cas no 1805520-39-1 (2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile)

• Product Name: 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile
• CAS No: 1805520-39-1
• MF: C₁₁H₇F₆N
• MW: 267.170403718948
• CID: 5038746
• Update Time: 2025-05-19

2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile

• Inchi： 1S/C11H7F6N/c1-2-6-3-8(10(12,13)14)4-7(5-18)9(6)11(15,16)17/h3-4H,2H2,1H3
• InChI Key： AIMMHYJUWAEJEL-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(F)(F)F)=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8

Additional information on 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile

Introduction to 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile (CAS No. 1805520-39-1)

2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1805520-39-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile derivatives, characterized by the presence of a cyano group (-CN) attached to an aromatic benzene ring. The structural features of this molecule, particularly the incorporation of trifluoromethyl (-CF₃) and ethyl (-CH₂CH₃) substituents, contribute to its unique chemical properties and potential applications.

The trifluoromethyl group is a key feature in many modern pharmaceuticals due to its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the ethyl substituent can influence the electronic distribution of the aromatic ring, thereby affecting reactivity and interaction with biological systems. The combination of these groups in 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile suggests a compound with distinct chemical behavior that may be leveraged in the development of novel therapeutic agents.

In recent years, there has been a growing interest in nitrile-containing compounds for their versatile applications in medicinal chemistry. Nitriles are known for their ability to serve as precursors for various pharmacologically active molecules, including protease inhibitors, kinase inhibitors, and antimicrobial agents. The presence of the cyano group in 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile provides a reactive site for further functionalization, allowing chemists to design molecules with tailored properties.

The pharmaceutical industry has been actively exploring derivatives of benzonitrile due to their potential as intermediates in drug synthesis. For instance, studies have demonstrated that benzonitrile derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The specific arrangement of substituents in 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile, particularly the spatial orientation of the trifluoromethyl and ethyl groups, may influence its interactions with biological targets, making it a promising candidate for further investigation.

Synthetic approaches to< strong > 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile typically involve multi-step organic transformations. The introduction of the trifluoromethyl group is often achieved through halogenation followed by metal-catalyzed trifluoromethylation reactions. Similarly, the ethyl substitution can be accomplished via alkylation reactions on the benzene ring. These synthetic strategies require careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications.

The electronic properties of< strong > 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile warrant further exploration due to their implications for drug design. Computational studies have shown that the electron-withdrawing nature of the trifluoromethyl groups can significantly alter the aromaticity of the benzene ring. This modulation can affect both the reactivity and binding affinity of the molecule towards biological targets. Additionally, the presence of the cyano group introduces a polar region that can interact with hydrogen bonding networks in proteins and nucleic acids.

In conclusion,< strong > 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile (CAS No. 1805520-39-1) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of< strong > trifluoromethyl ,< strong > ethyl ,and cyano substituents makes it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new synthetic methodologies and pharmacological insights, compounds like< strong > 2,5-Bis(trifluoromethyl)-3-ethylbenzonitrile